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Compound of Interest

Compound Name: ML 400

Cat. No.: B15140351

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling ML400, a potent and selective low molecular weight
protein tyrosine phosphatase (LMPTP) inhibitor. Adherence to these protocols is essential for
ensuring personal safety and maintaining a secure laboratory environment.

Understanding ML400 and Its Hazards

ML400 is a small molecule inhibitor of LMPTP, an enzyme that acts as a negative regulator of
insulin signaling.[1][2] As a potent and selective enzyme inhibitor, ML400 should be handled
with care to avoid potential biological effects from accidental exposure. While a specific Safety
Data Sheet (SDS) for ML400 is not publicly available, general safety precautions for handling
potent enzyme inhibitors and active pharmaceutical ingredients (APIs) should be strictly
followed.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
ML400 in a laboratory setting. This guidance is based on best practices for handling potent
chemical compounds.[4][5][6]
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PPE Category Equipment Specifications and Use

Must be worn at all times in the
laboratory to protect against
) Safety Goggles or a Face splashes. A face shield should
Eye and Face Protection ) )
Shield be used when handling larger
gquantities or when there is a

significant risk of splashing.

Wear two pairs of powder-free
nitrile or neoprene gloves for
enhanced protection. Change

Hand Protection Nitrile or Neoprene Gloves gloves immediately if
contaminated, punctured, or
torn. Do not wear gloves

outside of the laboratory area.

A buttoned, full-length
Body Protection Laboratory Coat laboratory coat should be worn

to protect skin and clothing.

Recommended when handling
ML400 powder to prevent
Respiratory Protection N95 or Higher Respirator inhalation of airborne particles.
A properly fitted respirator is
crucial for effective protection.

Operational Plan: Safe Handling Procedures

Follow these step-by-step procedures to ensure the safe handling of ML400 from receipt to
disposal.

3.1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store ML400 in a cool, dry, and well-ventilated area, away from incompatible materials.
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e The container should be clearly labeled with the compound name, concentration, and hazard
warnings.

3.2. Preparation and Use:

All handling of ML400, especially in its powdered form, should be conducted in a designated
area, such as a chemical fume hood or a glove box, to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing papers for ML400.

When preparing solutions, add the solvent to the powdered ML400 slowly to avoid
generating dust.

3.3. Spill Management:
« In case of a spill, evacuate the immediate area.

» For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed, labeled container for disposal.

o Clean the spill area with a suitable decontaminating solution.

o For large spills, contact your institution's environmental health and safety (EHS) department
immediately.

Disposal Plan

All waste containing ML400, including empty containers, used PPE, and contaminated
materials, must be treated as hazardous waste.

» Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing
papers, in a dedicated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Collect all liquid waste containing ML400 in a sealed, leak-proof, and clearly
labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Disposal: All hazardous waste must be disposed of through your institution's EHS-approved
waste management program. Do not pour ML400 solutions down the drain.

Visual Guides for Safety and Workflow
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Caption: Mechanism of ML400 in the insulin signaling pathway.

Experimental Workflow for Handling ML400
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Caption: Safe handling workflow for ML400 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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